Cas no 235093-03-5 (1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI))

1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI) structure
235093-03-5 structure
Product Name:1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI)
CAS No:235093-03-5
MF:C12H28N4O4
MW:292.375123023987
CID:245414
PubChem ID:397948
Update Time:2025-04-19

1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI)
    • 1,7,11,17-tetraoxa-2,6,12,16-tetrazacycloicosane
    • 1,6,10,15-Tetraoxa-2,5,11,14-tetraazacyclooctodecane, 1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane
    • Nitrate Ionophore III
    • Nitrate Ionophore III
    • NCI60_038034
    • 1,7,11,17-tetraoxa-2,6,12,16-tetraaza-cycloeicosane
    • 235093-03-5
    • CHEMBL2007731
    • 1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloicosane
    • DTXSID50327956
    • Inchi: 1S/C12H28N4O4/c1-5-13-17-9-3-11-19-15-7-2-8-16-20-12-4-10-18-14-6-1/h13-16H,1-12H2
    • InChI Key: CIUIUEVECAVHDL-UHFFFAOYSA-N
    • SMILES: O1CCCONCCCNOCCCONCCCN1

Computed Properties

  • Exact Mass: 292.21124
  • Monoisotopic Mass: 292.211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • PSA: 85.04

1,7,11,17-Tetraoxa-2,6,12,16-tetraazacycloeicosane(9CI) Security Information

  • Storage Condition:−20°C
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